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Compound of Interest

Compound Name: Ethylidenebisphenol

CAS No.: 50851-80-4

Cat. No.: B8528186

Get Quote

4,4'-Ethylidenebisphenol, commonly known as Bisphenol E, is a significant organic

compound belonging to the bisphenol family. Structurally, it is characterized by two

hydroxyphenyl groups linked by an ethylidene bridge.[1][2] This configuration makes it a

valuable monomer in the synthesis of various polymers, including specific types of

polycarbonates and epoxy resins.[3] Its properties are often compared to those of the more

widely known Bisphenol A (BPA), with Bisphenol E derivatives being explored for applications

requiring distinct thermal or mechanical characteristics.[3]

For researchers, scientists, and professionals in drug development and material science, the

precise molecular weight of a compound is a foundational parameter. It is critical for

stoichiometric calculations in synthesis, quantitative analysis, characterization of resulting

polymers, and understanding the compound's metabolic fate. This guide provides a detailed

examination of the molecular weight of 4,4'-Ethylidenebisphenol, the principles behind its

determination, and a practical protocol for its verification.

Core Physicochemical Properties and Molecular
Weight
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The molecular weight of a compound can be expressed in two primary ways: the average

molecular weight and the monoisotopic (exact) mass.

Average Molecular Weight is calculated using the weighted average of the atomic masses of

the constituent elements according to their natural isotopic abundance. This value is most

commonly used in stoichiometric calculations for bulk materials.

Monoisotopic Mass is calculated using the mass of the most abundant isotope for each

constituent element (e.g., ¹²C, ¹H, ¹⁶O). This value is crucial in high-resolution mass

spectrometry, where individual isotopic peaks can be resolved.

The fundamental properties of 4,4'-Ethylidenebisphenol are summarized below.

Property Value Source(s)

Chemical Formula C₁₄H₁₄O₂ [4][5]

Average Molecular Weight 214.26 g/mol [2][5][6]

Monoisotopic (Exact) Mass 214.099380 Da [1]

CAS Number 2081-08-5 [2][4][6]

Common Synonyms

Bisphenol E; 1,1-Bis(4-

hydroxyphenyl)ethane; 4,4'-

Ethylidenediphenol

[1][2][5][7]

Experimental Determination of Molecular Weight
While the molecular weight of 4,4'-Ethylidenebisphenol is well-established, experimental

verification is a routine and essential step in compound identification, purity assessment, and

quality control. High-Performance Liquid Chromatography (HPLC) coupled with Mass

Spectrometry (MS) is a powerful and widely used technique for the separation and

identification of bisphenol compounds.[8][9][10]

Protocol: Molecular Weight Determination by HPLC-
Mass Spectrometry
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This protocol outlines a self-validating system for the precise determination of the molecular

weight of 4,4'-Ethylidenebisphenol. The expertise lies not just in the steps themselves, but in

understanding the causality behind each parameter.

Principle: The HPLC system separates the analyte (Bisphenol E) from impurities based on its

affinity for the stationary phase (column) and mobile phase (solvents).[9] The separated analyte

then enters the mass spectrometer, where it is ionized. The mass analyzer measures the

mass-to-charge ratio (m/z) of the resulting ions, allowing for the determination of the molecular

weight with high accuracy.[10]

Materials and Reagents:

4,4'-Ethylidenebisphenol analytical standard (≥98% purity)

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Formic acid (LC-MS grade)

Volumetric flasks and pipettes

HPLC system with a C18 column (e.g., 2.1 x 100 mm, 1.6 µm particle size)[11]

Mass spectrometer with an electrospray ionization (ESI) source

Step-by-Step Methodology:

Standard Preparation:

Prepare a stock solution of 1 mg/mL of 4,4'-Ethylidenebisphenol in acetonitrile.

Perform serial dilutions to create working standards, for instance, a 1 µg/mL solution,

using a mixture of water and acetonitrile as the diluent to match the initial mobile phase

conditions.

Causality: Preparing a standard of known concentration is crucial for system validation

and for identifying the retention time of the target analyte.[9]
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HPLC-MS Instrument Setup:

HPLC System:

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Flow Rate: 0.3 mL/min

Column Temperature: 30 °C

Gradient: A typical gradient might start at 30% B, ramp to 95% B over 8 minutes, hold

for 2 minutes, and then return to initial conditions.

Injection Volume: 1 µL

Mass Spectrometer (ESI):

Ionization Mode: Negative Ion Mode (ESI-)

Capillary Voltage: -3.0 kV

Drying Gas (N₂) Flow: 10 L/min

Drying Gas Temperature: 300 °C

Mass Range: Scan from m/z 50 to 500

Causality: Formic acid is added to the mobile phase to facilitate ionization by providing a

source of protons (for positive mode) or aiding deprotonation (for negative mode).[12] For

phenols, negative ion mode is often preferred as the acidic phenolic proton is easily lost,

forming a stable [M-H]⁻ ion.

Data Acquisition:

Inject the prepared 1 µg/mL standard into the HPLC-MS system.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://sielc.com/tetrabutyl-ethylidenebisphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8528186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acquire the total ion chromatogram (TIC) and the corresponding mass spectra for all

eluting peaks.

Trustworthiness: A sharp, symmetric peak at a specific retention time in the TIC should

correspond to the Bisphenol E standard. The system is validated if this peak is

reproducible and provides the expected mass spectrum.

Data Analysis:

Identify the chromatographic peak corresponding to 4,4'-Ethylidenebisphenol.

Extract the mass spectrum for this peak.

In negative ion mode, look for the deprotonated molecular ion [M-H]⁻. Given a

monoisotopic mass of 214.09938 Da, the expected m/z value would be approximately

213.0921.

The presence of a dominant peak at this m/z value confirms both the identity and the

molecular weight of the compound.

Visualization of Experimental Workflow
The logical flow of the HPLC-MS analysis protocol is critical for ensuring accurate and

reproducible results. The following diagram illustrates this workflow.

1. Preparation 2. Instrumental Analysis
3. Data Processing

Prepare Bisphenol E
Standard (1 µg/mL)

HPLC Separation
(C18 Column)

Ionization
(ESI Negative Mode)

Analyte Elution
Mass Analysis

(m/z Scan)
Generate Total Ion

Chromatogram (TIC)
Data Acquisition Extract Mass Spectrum

for Target Peak
Identify [M-H]⁻ Ion

(m/z ≈ 213.09)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination of Bisphenol E using HPLC-MS.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8528186/docs?utm_src=pdf-body#introduction-to-4-4-ethylidenebisphenol
https://www.benchchem.com/product/b8528186/docs?utm_src=pdf-body-img#introduction-to-4-4-ethylidenebisphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8528186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The molecular weight of 4,4'-Ethylidenebisphenol (Bisphenol E) is a precisely defined value,

with an average molecular weight of 214.26 g/mol and a monoisotopic mass of 214.09938 Da.

[1][2][5][6] These values are fundamental to its application in chemical synthesis and analytical

science. While these figures are established, their experimental verification through robust

methods like HPLC-MS is a cornerstone of scientific integrity in research and development.

The protocol detailed herein provides a reliable framework for confirming the molecular weight,

ensuring the identity and purity of the compound for its intended application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b8528186?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8528186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

